Cas no 58141-94-9 (12,14-Nonacosanedione)
12,14-Nonacosanedione structure
Product Name:12,14-Nonacosanedione
CAS No:58141-94-9
MF:C29H56O2
MW:436.753749847412
CID:342978
PubChem ID:568008
Update Time:2025-04-19
12,14-Nonacosanedione Chemical and Physical Properties
Names and Identifiers
-
- 12,14-Nonacosanedione
- nonacosane-12,14-dione
- SCHEMBL7760601
- CHEBI:176727
- 58141-94-9
- DTXSID70340844
- ODJOAWUARZQRLR-UHFFFAOYSA-N
- Nonacosan-12,14-dion
-
- Inchi: 1S/C29H56O2/c1-3-5-7-9-11-13-14-15-16-18-20-22-24-26-29(31)27-28(30)25-23-21-19-17-12-10-8-6-4-2/h3-27H2,1-2H3
- InChI Key: ODJOAWUARZQRLR-UHFFFAOYSA-N
- SMILES: O=C(CC(CCCCCCCCCCC)=O)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 436.42828
- Monoisotopic Mass: 436.42803102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 26
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
12,14-Nonacosanedione Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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